Cas no 887405-44-9 (6-Hydrazino-2-phenyl-3H-imidazo[4,5-b]pyridine)

• Product Name: 6-Hydrazino-2-phenyl-3H-imidazo[4,5-b]pyridine
• CAS No: 887405-44-9
• MF: C₁₂H₁₁N₅
• MW: 225.249241113663
• MDL: MFCD09971831
• CID: 4718582
• Update Time: 2025-06-08

6-Hydrazino-2-phenyl-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Hydrazino-2-phenyl-3H-imidazo[4,5-b]pyridine
• 6-hydrazinyl-2-phenyl-3H-imidazo[4,5-b]pyridine

• MDL： MFCD09971831
• Inchi： 1S/C12H11N5/c13-17-9-6-10-12(14-7-9)16-11(15-10)8-4-2-1-3-5-8/h1-7,17H,13H2,(H,14,15,16)
• InChI Key： KXQIIOZYMHNVPO-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC2=C1C=C(C=N2)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Topological Polar Surface Area: 79.6

Additional information on 6-Hydrazino-2-phenyl-3H-imidazo[4,5-b]pyridine

Introduction to 6-Hydrazino-2-phenyl-3H-imidazo[4,5-b]pyridine (CAS No. 887405-44-9)

6-Hydrazino-2-phenyl-3H-imidazo[4,5-b]pyridine (CAS No. 887405-44-9) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The structure of 6-Hydrazino-2-phenyl-3H-imidazo[4,5-b]pyridine features a hydrazino group and a phenyl substituent, which contribute to its potential therapeutic applications.

The molecular formula of 6-Hydrazino-2-phenyl-3H-imidazo[4,5-b]pyridine is C₁₃H₁₂N₆, and its molecular weight is approximately 256.27 g/mol. The compound's structure consists of a fused imidazole and pyridine ring system, with the hydrazino group attached at the 6-position and a phenyl group at the 2-position. This unique structural arrangement provides a foundation for its various biological activities.

In recent years, 6-Hydrazino-2-phenyl-3H-imidazo[4,5-b]pyridine has been extensively studied for its potential as an anti-cancer agent. Research has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis and the inhibition of cell proliferation. Studies have also demonstrated that 6-Hydrazino-2-phenyl-3H-imidazo[4,5-b]pyridine can modulate key signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways.

Beyond its anti-cancer properties, 6-Hydrazino-2-phenyl-3H-imidazo[4,5-b]pyridine has shown promise in the treatment of inflammatory diseases. In vitro studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The neuroprotective effects of 6-Hydrazino-2-phenyl-3H-imidazo[4,5-b]pyridine have also been explored. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and excitotoxicity, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the modulation of oxidative stress pathways and the enhancement of cellular antioxidant defenses.

In addition to its therapeutic potential, 6-Hydrazino-2-phenyl-3H-imidazo[4,5-b]pyridine has been used as a valuable tool in chemical biology research. Its unique structure makes it an excellent scaffold for the development of new compounds with enhanced biological activities. Chemists have utilized this compound as a starting point for structure-activity relationship (SAR) studies, leading to the discovery of novel derivatives with improved pharmacological profiles.

The synthesis of 6-Hydrazino-2-phenyl-3H-imidazo[4,5-b]pyridine has been reported using various methods. One common approach involves the condensation of 2-hydrazinopyridine with benzaldehyde followed by cyclization to form the imidazopyridine ring system. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and potential therapeutic applications.

Clinical trials involving 6-Hydrazino-2-phenyl-3H-imidazo[4,5-b]pyridine-based drugs are currently underway to evaluate their safety and efficacy in human subjects. Early results from these trials have been promising, with several compounds showing favorable pharmacokinetic profiles and minimal side effects. However, further research is needed to fully understand the long-term safety and effectiveness of these drugs.

In conclusion, 6-Hydrazino-2-phenyl-3H-imidazo[4,5-b]pyridine (CAS No. 887405-44-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting target for ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the treatment of cancer, inflammatory diseases, and neurodegenerative disorders.